Cas no 104036-80-8 (Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI))
104036-80-8 structure
Product Name:Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI)
CAS No:104036-80-8
MF:C11H18ClNS
MW:231.78532075882
CID:177138
PubChem ID:3025556
Update Time:2025-04-19
Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI)
- 2-phenyl-2-propan-2-ylsulfanyl-ethanamine hydrochloride
- 2-phenyl-2-propan-2-ylsulfanylethanamine,hydrochloride
- 2-[(1-methylethyl)sulfanyl]-2-phenylethanamine hydrochloride
- beta-Isopropylthio-beta-phenylethylamine hydrochloride
- Phenethylamine, beta-(isopropylthio)-, hydrochloride
- 2-phenyl-2-propan-2-ylsulfanylethanamine;hydrochloride
- DTXSID70908761
- 104036-80-8
- 2-Phenyl-2-[(propan-2-yl)sulfanyl]ethan-1-amine--hydrogen chloride (1/1)
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- Inchi: 1S/C11H17NS.ClH/c1-9(2)13-11(8-12)10-6-4-3-5-7-10;/h3-7,9,11H,8,12H2,1-2H3;1H
- InChI Key: LRADIYLUMHNTSN-UHFFFAOYSA-N
- SMILES: Cl.S(C(C)C)C(CN)C1C=CC=CC=1
Computed Properties
- Exact Mass: 231.08504
- Monoisotopic Mass: 231.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- Boiling Point: 287.7°C at 760 mmHg
- Flash Point: 127.8°C
- PSA: 26.02
- LogP: 4.33030
Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI) Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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